(6-fluoro-1,1-dioxido-4-(4-(trifluoromethoxy)phenyl)-4H-benzo[b][1,4]thiazin-2-yl)(morpholino)methanone

• IUPAC Name: [6-fluoro-1,1-dioxo-4-[4-(trifluoromethoxy)phenyl]-1λ6,4-benzothiazin-2-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C20H16F4N2O5S/c21-13-1-6-17-16(11-13)26(14-2-4-15(5-3-14)31-20(22,23)24)12-18(32(17,28)29)19(27)25-7-9-30-10-8-25/h1-6,11-12H,7-10H2
• InChI Key: AVMIGAMQZBWEOP-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)C2=CN(C3=C(S2(=O)=O)C=CC(=C3)F)C4=CC=C(C=C4)OC(F)(F)F
• Molecular Formula: C20H16F4N2O5S
• Molecular Weight: 472.4 g/mol

Description

The compound (6-fluoro-1,1-dioxido-4-(4-(trifluoromethoxy)phenyl)-4H-benzo[b][1,4]thiazin-2-yl)(morpholino)methanone is a TRPM8 antagonist. TRPM8, the predominant mammalian cold-temperature thermosensor, is a nonselective cation channel expressed in a subpopulation of sensory neurons in the peripheral nervous system, including nerve circuitry implicated in migraine pathogenesis.

Scientific Research Applications

Synthesis and Structural Exploration

• A novel bioactive heterocycle was synthesized and its structure characterized using various spectroscopic methods and X-ray diffraction studies. The molecule showed potential antiproliferative activity, indicating the relevance of fluorinated compounds in medicinal chemistry (S. Benaka Prasad et al., 2018).
• Another study synthesized and evaluated the antitumor activity of a fluorinated compound, highlighting the importance of fluorinated molecules in the development of new therapeutic agents (Zhi-hua Tang & W. Fu, 2018).

Fluorinated Compounds in Fluorescence and Sensing Applications

• Fluorination of fluorophores was explored to enhance their photostability and improve spectroscopic properties. This research facilitates access to novel fluorinated analogs for use in spectroscopic studies and highlights the versatile applications of fluorinated compounds in creating highly fluorescent precursors (Zachary R. Woydziak et al., 2012).

Applications in Organic Synthesis and Medicinal Chemistry

• Efficient synthesis of the NK(1) receptor antagonist Aprepitant was described, showcasing the application of fluorinated compounds in the synthesis of clinically relevant pharmaceuticals. The study demonstrates the potential for fluorinated molecules in streamlining the synthesis of complex therapeutic agents (K. Brands et al., 2003).
• Fluorinated compounds were also investigated for their antimicrobial properties, with specific studies focusing on their activity against mycobacterial species. This underscores the role of fluorinated molecules in developing new antimicrobial agents with potential applications in treating infections (B. Sathe et al., 2011).

Mechanism of Action

This compound acts as an antagonist of TRPM8, a nonselective cation channel expressed in a subpopulation of sensory neurons in the peripheral nervous system. This mechanism of action is implicated in migraine pathogenesis.